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Compound of Interest

Compound Name: 4-Nitrocinnamonitrile

Cat. No.: B019025 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties and Synthesis of (E)-3-(4-

Nitrophenyl)prop-2-enenitrile (4-Nitrocinnamonitrile)

Introduction
(E)-3-(4-nitrophenyl)prop-2-enenitrile, commonly known as 4-Nitrocinnamonitrile, is a

bifunctional organic molecule featuring a nitrile group and a nitro-substituted aromatic ring

connected by an alkene backbone. This unique arrangement of functional groups makes it a

valuable intermediate in organic synthesis, particularly in the development of novel

pharmaceuticals and materials. The electron-withdrawing nature of both the nitrile and nitro

groups significantly influences the molecule's reactivity and physicochemical properties. This

guide provides a comprehensive technical overview of its core physical constants, a detailed

protocol for its stereoselective synthesis, and expected analytical characterization data,

grounded in established chemical principles.

Part 1: Physicochemical Properties
A precise understanding of a compound's physical properties is fundamental to its application

in research and development. These constants dictate the conditions required for reactions,

purification, and formulation.
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The compound is systematically named according to IUPAC conventions, which precisely

describe its molecular architecture.
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Diethyl phosphonoacetonitrile

Phosphonate Carbanion
(Nucleophile)

Deprotonation

Strong Base (e.g., NaH)

4-Nitrobenzaldehyde

Betaine/Oxaphosphetane Intermediate

Nucleophilic Attack

(E)-4-Nitrocinnamonitrile

Elimination

Diethyl phosphate salt
(Water-soluble)
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Setup Inert Atmosphere Apparatus

1. Anion Formation
- Add NaH and THF

- Cool to 0°C
- Add Phosphonate Ester

2. Olefination
- Add 4-Nitrobenzaldehyde solution

- Stir at Room Temperature

3. Quenching
- Cool to 0°C

- Add sat. NH4Cl

4. Extraction & Washing
- Add EtOAc & H2O
- Wash with Brine

5. Drying & Concentration
- Dry with MgSO4

- Filter
- Rotovap

6. Purification
- Recrystallize from EtOH/H2O

Pure (E)-4-Nitrocinnamonitrile
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To cite this document: BenchChem. [4-Nitrocinnamonitrile melting point and boiling point].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019025#4-nitrocinnamonitrile-melting-point-and-
boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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